Cas no 2172429-63-7 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid
• CAS No: 2172429-63-7
• MF: C₂₃H₂₆N₂O₇
• MW: 442.461746692657
• CID: 6244550
• PubChem ID: 165556121
• Update Time: 2025-10-21

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid
• EN300-1543999
• 2172429-63-7
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]oxy}-3-methoxypropanoic acid

• Inchi： 1S/C23H26N2O7/c1-14(21(26)25-32-20(13-30-2)22(27)28)11-24-23(29)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,24,29)(H,25,26)(H,27,28)
• InChI Key： NZPTYFWFKTVYKW-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NOC(C(=O)O)COC)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 442.17400117g/mol
• Monoisotopic Mass: 442.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 123Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic Acid (CAS No. 2172429-63-7)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid (CAS No. 2172429-63-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The structure of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid is characterized by the presence of a fluorene moiety, an amide linkage, and a methoxy group. The fluorene core provides a rigid and planar structure, which can influence the compound's physical and chemical properties, such as solubility and stability. The amide linkage and methoxy group contribute to the compound's reactivity and functional versatility, making it suitable for conjugation with other biomolecules or for use in drug delivery systems.

Recent studies have highlighted the potential of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. The fluorene core and the methoxy group are believed to play a crucial role in modulating the inflammatory response by interacting with specific cellular targets.

In addition to its anti-inflammatory properties, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid has also been investigated for its potential as an antiviral agent. Studies conducted at the University of California have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is thought to involve the disruption of viral protein synthesis through interactions with key viral enzymes.

The synthetic route for 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection. The synthesis typically starts with the preparation of a fluorene derivative, which is then modified through a series of reactions to introduce the desired functional groups. The final step involves the deprotection of the protected amino group to yield the target compound.

The purity and quality of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid are critical for its use in pharmaceutical applications. High-performance liquid chromatography (HPLC) is commonly employed to ensure that the compound meets stringent purity standards. Additionally, nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are used to confirm the structure and identity of the compound.

In preclinical studies, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid has shown favorable pharmacokinetic properties. It exhibits good oral bioavailability and a long half-life, which are desirable attributes for a potential drug candidate. Toxicity studies have also indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid extend beyond its direct therapeutic uses. Due to its unique chemical structure and functional groups, this compound can be used as a building block for more complex molecules or as a linker in drug conjugates. For example, it can be conjugated with targeting ligands or imaging agents to enhance its specificity and efficacy in treating specific diseases or conditions.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}-3-methoxypropanoic acid (CAS No. 2172429-63-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or as a platform for more advanced drug delivery systems.